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  4. (E)-(4-Methoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
(E)-(4-Methoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate (E)-(4-Methoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
Brand Name: Vulcanchem
CAS No.: 487037-20-7
VCID: VC0383892
InChI: InChI=1S/C26H24N2O4/c1-16-6-8-19(9-7-16)23-22(24(29)20-10-11-21(32-3)17(2)13-20)25(30)26(31)28(23)15-18-5-4-12-27-14-18/h4-14,23,29H,15H2,1-3H3/b24-22+
SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C(=O)N2CC4=CN=CC=C4
Molecular Formula: C26H24N2O4
Molecular Weight: 428.5g/mol

(E)-(4-Methoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate

CAS No.: 487037-20-7

Main Products

VCID: VC0383892

Molecular Formula: C26H24N2O4

Molecular Weight: 428.5g/mol

(E)-(4-Methoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate - 487037-20-7

CAS No. 487037-20-7
Product Name (E)-(4-Methoxy-3-methylphenyl)-[2-(4-methylphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
Molecular Formula C26H24N2O4
Molecular Weight 428.5g/mol
IUPAC Name (4E)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-5-(4-methylphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C26H24N2O4/c1-16-6-8-19(9-7-16)23-22(24(29)20-10-11-21(32-3)17(2)13-20)25(30)26(31)28(23)15-18-5-4-12-27-14-18/h4-14,23,29H,15H2,1-3H3/b24-22+
Standard InChIKey UCBDHJCTLRHBNK-ZNTNEXAZSA-N
Isomeric SMILES CC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)C)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4
SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C(=O)N2CC4=CN=CC=C4
Canonical SMILES CC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4
PubChem Compound 6273798
Last Modified Nov 11 2021
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